Cas no 648883-64-1 (2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-)

2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)- structure
648883-64-1 structure
Product Name:2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-
CAS No:648883-64-1
MF:C8H10O4
MW:170.162602901459
CID:413500
PubChem ID:53876196
Update Time:2025-04-19

2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-
    • 3-ethylhexa-2,4-dienedioic acid
    • DTXSID80707323
    • 648883-64-1
    • Inchi: 1S/C8H10O4/c1-2-6(5-8(11)12)3-4-7(9)10/h3-5H,2H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: HGPINVBEQXQJRL-UHFFFAOYSA-N
    • SMILES: OC(C=C(C=CC(=O)O)CC)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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